Cas no 134-55-4 (Benzoic acid,2-(acetyloxy)-, phenyl ester)

• Product Name: Benzoic acid,2-(acetyloxy)-, phenyl ester
• CAS No: 134-55-4
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 146404
• PubChem ID: 67256
• Update Time: 2025-04-19

Benzoic acid,2-(acetyloxy)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(acetyloxy)-, phenyl ester
• (1R,4S)-1,7,7-trimethyl-2-oxo-3-oxabicyclo[2.2.1]heptane-4-carboxylic acid
• phenyl O-acetylsalicylate
• 2-Acetoxy-benzoesaeure-phenylester
• 2-acetoxy-benzoic acid phenyl ester
• Acetyl-salicylsaeure-phenylester
• Acetylsalol
• phenyl 2-acetoxybenzoate
• phenyl Acetylsalicylate
• Phenyl o-acetoxybenzoate
• Vesipyrin
• Spiroform
• 2-(Acetyloxy)benzoic acid phenyl
• 2-(Acetyloxy)benzoic acid phenyl ester
• CHEMBL163612
• NSC 97356
• EINECS 205-147-6
• phenyl 2-acetyloxybenzoate
• NSC97356
• DTXSID20870484
• CCG-286410
• NS00010321
• 134-55-4
• PHENYLASPIRINATE
• Salicylic acid acetate, phenyl ester
• NSC-97356
• AF-399/33198054
• 7QP16N8ZNA
• CHEBI:135050
• Phennin
• phenyl 2-(acetyloxy)benzoate
• PHENYL ACETYLSALICYLATE [MI]
• Q27268724
• Acetylphenylsalicylate
• SCHEMBL25954
• Phenylacetylsalicylate
• UNII-7QP16N8ZNA

• Inchi： 1S/C15H12O4/c1-11(16)18-14-10-6-5-9-13(14)15(17)19-12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： PSBAIJVSCTZDDB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC=CC=1OC(C)=O)=O

Computed Properties

• Exact Mass: 256.07400
• Monoisotopic Mass: 256.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.2390 (rough estimate)
• Melting Point: 97°
• Boiling Point: bp11 198°
• Flash Point: 202°C
• Refractive Index: 1.4872 (estimate)
• PSA: 52.60000
• LogP: 2.83110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones